Cas no 2171758-81-7 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-3-methylpiperidine-4-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-3-methylpiperidine-4-carboxylic acid
• CAS No: 2171758-81-7
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6082472
• PubChem ID: 165761862
• Update Time: 2025-05-20

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-3-methylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-3-methylpiperidine-4-carboxylic acid
• EN300-1568231
• 2171758-81-7
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanoyl]-3-methylpiperidine-4-carboxylic acid

• Inchi： 1S/C27H32N2O6/c1-16-14-29(13-12-18(16)26(31)32)25(30)24(17(2)34-3)28-27(33)35-15-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,16-18,23-24H,12-15H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： RDBMFISYNHLVFH-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(C(C(C)OC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanoyl-3-methylpiperidine-4-carboxylic acid

Introduction to Compound CAS No. 2171758-81-7: 1-2-{(9H-fluoren-9-yl)methoxycarbonylamino}-3-methoxybutanoyl-3-methylpiperidine-4-carboxylic Acid

The compound with CAS No. 2171758-81-7, commonly referred to as 1-2-{(9H-fluoren-9-yl)methoxycarbonylamino}-3-methoxybutanoyl-3-methylpiperidine-4-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methoxybutanoyl moiety, and a piperidine ring. The combination of these functional groups makes it a versatile building block for various chemical and biological applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, allowing researchers to explore its properties in greater depth. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during reactions. This stability is particularly advantageous in the development of bioactive compounds, where controlled release and targeted delivery are essential. The methoxybutanoyl group further enhances the molecule's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

In the context of materials science, this compound has shown promise as a precursor for advanced polymers and coatings. Its unique structure allows for the formation of cross-linked networks with exceptional mechanical properties. Researchers have recently demonstrated that incorporating this compound into polymer matrices can significantly improve their thermal stability and mechanical resilience. These findings have opened new avenues for its application in high-performance materials used in aerospace and automotive industries.

The piperidine ring within the molecule contributes to its flexibility and reactivity, enabling it to participate in a wide range of chemical transformations. Recent studies have highlighted its potential as a catalyst in asymmetric synthesis, where it facilitates the formation of chiral centers with high enantioselectivity. This property is particularly valuable in the pharmaceutical industry, where the production of enantiopure compounds is critical for drug efficacy.

Moreover, the integration of this compound into nanotechnology has yielded innovative materials with unprecedented functionality. For instance, its use as a building block in self-assembling monolayers has led to the development of surfaces with tailored wettability and biocompatibility. These surfaces are being explored for applications in medical devices and biosensors.

In conclusion, CAS No. 2171758-81-7 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure, combined with recent breakthroughs in synthetic and materials chemistry, positions it as a key player in advancing modern technologies. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.